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Compound of Interest

Compound Name: C25H28F3N3O3S

Cat. No.: B15173666 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed analytical methods for the quantification of Viloxazine

(chemical formula: C25H28F3N3O3S), a selective norepinephrine reuptake inhibitor. The

protocols described herein are intended for use in research, quality control, and

pharmacokinetic studies.

Overview
Viloxazine is an active pharmaceutical ingredient (API) used in the treatment of Attention Deficit

Hyperactivity Disorder (ADHD). Accurate and precise quantification of Viloxazine in various

matrices is crucial for ensuring product quality, assessing bioavailability, and understanding its

pharmacokinetic profile. This application note details two primary analytical techniques for this

purpose: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and

Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

Mechanism of Action: Norepinephrine and
Serotonin Modulation
Viloxazine primarily acts as a norepinephrine reuptake inhibitor (NRI). By blocking the

norepinephrine transporter (NET), it increases the concentration of norepinephrine in the

synaptic cleft. Additionally, Viloxazine modulates serotonergic activity by acting as a 5-HT2B
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receptor antagonist and a 5-HT2C receptor agonist. This dual mechanism of action is believed

to contribute to its therapeutic effects in ADHD.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15173666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

